Cas no 5461-38-1 (N,n-dimethylhex-1-yn-3-amine)

• Product name: N,n-dimethylhex-1-yn-3-amine
• CAS No: 5461-38-1
• MF: C₈H₁₅N
• MW: 125.2114
• CID: 1590291
• PubChem ID: 221366

N,n-dimethylhex-1-yn-3-amine Chemical and Physical Properties

Names and Identifiers

• N,n-dimethylhex-1-yn-3-amine
• AC1Q282W
• NSC5864
• AC1L5A5G
• AR-1K2507
• 3-Dimethylamino-hexin-(1)
• dimethyl-(1-propyl-prop-2-ynyl)-amine
• Dimethyl-(1-propyl-prop-2-inyl)-amin
• AC1Q282W; NSC5864; AC1L5A5G; AR-1K2507; 3-Dimethylamino-hexin-(1); dimethyl-(1-propyl-prop-2-ynyl)-amine; Dimethyl-(1-propyl-prop-2-inyl)-amin;
• 5461-38-1
• DTXSID60278046
• NSC-5864

• Inchi： InChI=1S/C8H15N/c1-5-7-8(6-2)9(3)4/h2,8H,5,7H2,1,3-4H3
• InChI Key： YSWMQXUSKFKEQT-UHFFFAOYSA-N
• SMILES： CCCC(C#C)N(C)C

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 1.7

Experimental Properties

• Density: 0.823
• Boiling Point: 153.5°C at 760 mmHg
• Flash Point: 38.9°C
• Refractive Index: 1.447
• PSA: 3.24
• LogP: 1.34990